Cas no 1227594-57-1 (3-(chloromethyl)-2-fluoro-5-methylpyridine)

• Product Name: 3-(chloromethyl)-2-fluoro-5-methylpyridine
• CAS No: 1227594-57-1
• MF: C₇H₇ClFN
• MW: 159.588584184647
• CID: 2618213
• PubChem ID: 72212912
• Update Time: 2025-10-31

3-(chloromethyl)-2-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2-fluoro-5-methylpyridine
• CZB59457
• 1227594-57-1
• 108-021-8
• AB71237
• EN300-6733254

• Inchi： 1S/C7H7ClFN/c1-5-2-6(3-8)7(9)10-4-5/h2,4H,3H2,1H3
• InChI Key： JYKSUUPPFPHCLX-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C)C=1)F

Computed Properties

• Exact Mass: 159.0251051Da
• Monoisotopic Mass: 159.0251051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(chloromethyl)-2-fluoro-5-methylpyridine

Introduction to 3-(chloromethyl)-2-fluoro-5-methylpyridine (CAS No: 1227594-57-1)

3-(chloromethyl)-2-fluoro-5-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1227594-57-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a pyridine core with substituents that include a chloromethyl group, a fluoro atom, and a methyl group, has garnered attention due to its versatile structural properties and potential applications in drug development.

The compound's molecular structure, characterized by a pyridine ring substituted at the 3-position with a chloromethyl group, the 2-position with a fluoro atom, and the 5-position with a methyl group, imparts unique reactivity and functionalization possibilities. The presence of the chloromethyl group (–CH₂Cl) makes it a valuable intermediate for nucleophilic substitution reactions, enabling the formation of carbon-carbon or carbon-nitrogen bonds. This reactivity is particularly useful in constructing more complex molecular architectures, which are often essential in the synthesis of biologically active agents.

The fluorine atom at the 2-position of the pyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Fluorinated pyridines are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. These attributes make 3-(chloromethyl)-2-fluoro-5-methylpyridine an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their prevalence in approved drugs and their demonstrated ability to improve drug efficacy and safety. For instance, fluorine substitution has been shown to increase the bioavailability of drugs by reducing metabolic degradation. Additionally, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, further enhancing drug-receptor binding.

The methyl group at the 5-position of the pyridine ring contributes to steric hindrance and can influence the conformational flexibility of the molecule. This flexibility is often crucial for optimizing drug-like properties, including solubility, permeability, and binding affinity. By carefully tuning these structural elements, researchers can fine-tune the pharmacological profile of compounds derived from 3-(chloromethyl)-2-fluoro-5-methylpyridine.

One of the most compelling aspects of 3-(chloromethyl)-2-fluoro-5-methylpyridine is its potential as a building block for more complex molecules. The chloromethyl group serves as a versatile handle for further functionalization through reactions such as nucleophilic addition or cross-coupling reactions. These transformations allow for the introduction of additional functional groups or side chains that can enhance biological activity or improve pharmacokinetic properties.

Recent advancements in synthetic methodologies have further expanded the utility of 3-(chloromethyl)-2-fluoro-5-methylpyridine. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of carbon-carbon bonds, while palladium-catalyzed borylation and hydrofunctionalization techniques have provided new avenues for diversifying molecular structures. These innovations have made it possible to rapidly explore large chemical spaces and identify novel lead compounds with improved therapeutic potential.

The compound's relevance extends beyond academic research; it has practical implications in industrial drug development. Pharmaceutical companies often rely on such versatile intermediates to streamline synthetic routes and reduce production costs. By leveraging well-characterized building blocks like 3-(chloromethyl)-2-fluoro-5-methylpyridine, researchers can accelerate the discovery and development of new drugs that meet stringent regulatory requirements and address unmet medical needs.

The synthesis of 3-(chloromethyl)-2-fluoro-5-methylpyridine itself is an area of active investigation. Researchers have developed various synthetic strategies to access this compound efficiently and in high yield. These methods often involve multi-step sequences that require careful optimization to ensure regioselectivity and minimize side reactions. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion,3-(chloromethyl)-2-fluoro-5-methylpyridine (CAS No: 1227594-57-1) represents a valuable asset in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further chemical manipulation and biological evaluation. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.